Cas no 1408075-82-0 (tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate)
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane
- tert-butyl (1R,2R,5S)-rel-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- tert-butyl (1R,2R,5S)-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- DTXSID001115719
- 1408074-57-6
- exo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane
- 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (1R,2R,5S)-rel-
- 1408075-82-0
- CS-0058783
-
- Inchi: 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-4-6-9(13)10(14)7-5-8/h8-10,14H,4-7H2,1-3H3/t8-,9+,10+/m0/s1
- InChI Key: SOFQURHPMOOMIL-IVZWLZJFSA-N
- SMILES: [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])(CC1)CC[C@H]2O
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8Ų
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502957-1g |
endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane |
1408075-82-0 | 98% | 1g |
$1841 | 2022-06-13 | |
| Chemenu | CM502957-100mg |
endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane |
1408075-82-0 | 98% | 100mg |
$778 | 2023-01-01 | |
| Chemenu | CM502957-250mg |
endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane |
1408075-82-0 | 98% | 250mg |
$1296 | 2023-01-01 | |
| eNovation Chemicals LLC | Y1209135-100mg |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 100mg |
$450 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1209135-250MG |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 250mg |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1209135-500MG |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 500mg |
$1205 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1209135-1G |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 1g |
$1805 | 2024-07-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD315194-1g |
endo-8-Boc-2-hydroxy-8-azabicyclo[3.2.1]octane |
1408075-82-0 | 98+% | 1g |
¥12733.0 | 2023-04-02 | |
| eNovation Chemicals LLC | Y1209135-5G |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 5g |
$4710 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120998-100MG |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate |
1408075-82-0 | 97% | 100MG |
¥ 2,402.00 | 2023-04-07 |
tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
Introduction to Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1408075-82-0)
Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate, with the chemical identifier CAS No. 1408075-82-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic azapeptide derivative has garnered attention due to its unique structural framework and potential biological activities, making it a valuable candidate for further research and development in drug discovery.
The molecular structure of Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate consists of a bicyclic system featuring an azabicyclo[3.2.1]octane core, which is a fused ring system containing three rings: a seven-membered cyclopropane ring, a five-membered cyclopentane ring, and a six-membered nitrogen-containing ring. The presence of a hydroxyl group at the 2-position and a tert-butyl ester at the 8-position introduces functional diversity, enabling various chemical modifications and biological interactions.
Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that contribute to its potential pharmacological properties. The rigid bicyclic scaffold provides stability, while the azabicyclo moiety enhances binding affinity to biological targets. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions, while the tert-butyl ester moiety offers a site for further derivatization, allowing for the creation of analogs with tailored biological activities.
In the context of drug discovery, Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Its unique structural motif makes it a promising candidate for designing novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The bicyclic azapeptide scaffold is particularly interesting because it mimics natural products found in living organisms, which often exhibit potent biological activities.
One of the most compelling aspects of this compound is its potential to interact with biological macromolecules such as proteins and enzymes. The rigid framework of Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate allows for precise alignment with target sites, enhancing binding efficiency. Additionally, the presence of functional groups such as hydroxyl and ester moieties provides multiple points for interaction with biological receptors, increasing the likelihood of achieving desired pharmacological effects.
Recent studies have demonstrated that derivatives of azabicyclo compounds exhibit significant therapeutic potential in preclinical models. For instance, modifications to the Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Furthermore, its structural similarity to natural products has prompted investigations into its potential as an antimicrobial agent.
The synthesis of Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex bicyclic framework efficiently. These synthetic approaches not only facilitate access to this compound but also provide insights into strategies for producing other structurally related molecules.
The pharmacokinetic properties of Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate are also under investigation to assess its suitability for therapeutic applications. Studies have focused on its solubility, stability, and metabolic fate to determine how these factors influence its bioavailability and efficacy in vivo. Understanding these properties is crucial for optimizing drug delivery systems and improving therapeutic outcomes.
In conclusion,Tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1408075-82) represents a fascinating compound with significant potential in pharmaceutical research and drug development。 Its unique structural features and diverse functional groups make it a valuable scaffold for designing novel bioactive molecules。 Ongoing studies continue to explore its pharmacological properties, synthetic pathways, and therapeutic applications, highlighting its importance as a research tool in medicinal chemistry。
1408075-82-0 (tert-butyl endo-2-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)